3-(Thiazol-2-yloxy)-piperidine hydrochloride
Overview
Description
3-(Thiazol-2-yloxy)-piperidine hydrochloride, also known as TTP488, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various neurological diseases. It is a member of the thiazole family of compounds and is a selective antagonist of the receptor for advanced glycation end products (RAGE).
Mechanism of Action
3-(Thiazol-2-yloxy)-piperidine hydrochloride is a selective antagonist of RAGE, a transmembrane receptor that is expressed on various cell types, including neurons, microglia, and astrocytes. RAGE is involved in several pathological processes, including inflammation, oxidative stress, and amyloid-beta accumulation, which are all hallmarks of Alzheimer's disease. By inhibiting RAGE activation, 3-(Thiazol-2-yloxy)-piperidine hydrochloride can reduce these pathological processes and protect against neuronal damage.
Biochemical and Physiological Effects
3-(Thiazol-2-yloxy)-piperidine hydrochloride has been shown to have several biochemical and physiological effects in animal models of neurological diseases. It can reduce neuroinflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It can also reduce oxidative stress by increasing the activity of antioxidant enzymes and reducing the production of reactive oxygen species. 3-(Thiazol-2-yloxy)-piperidine hydrochloride has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury by reducing neuronal damage and improving synaptic plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(Thiazol-2-yloxy)-piperidine hydrochloride is its selectivity for RAGE, which reduces the risk of off-target effects. It is also relatively easy to synthesize and purify, making it a useful tool for studying the role of RAGE in neurological diseases. However, one limitation of 3-(Thiazol-2-yloxy)-piperidine hydrochloride is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. It also has a relatively short half-life, which may limit its efficacy in chronic diseases.
Future Directions
There are several future directions for the study of 3-(Thiazol-2-yloxy)-piperidine hydrochloride and its potential therapeutic applications. One area of research is the development of more potent and selective RAGE antagonists with improved pharmacokinetic properties. Another area of research is the identification of biomarkers that can predict the response to 3-(Thiazol-2-yloxy)-piperidine hydrochloride treatment in patients with neurological diseases. Finally, the use of 3-(Thiazol-2-yloxy)-piperidine hydrochloride in combination with other neuroprotective agents may have synergistic effects and improve the efficacy of treatment.
Scientific Research Applications
3-(Thiazol-2-yloxy)-piperidine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological diseases, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. It has been shown to have neuroprotective effects by inhibiting the activation of RAGE, which is involved in inflammation and oxidative stress in the brain. 3-(Thiazol-2-yloxy)-piperidine hydrochloride has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
properties
IUPAC Name |
2-piperidin-3-yloxy-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2OS.ClH/c1-2-7(6-9-3-1)11-8-10-4-5-12-8;/h4-5,7,9H,1-3,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWOHESHFGSLUQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=NC=CS2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20671635 |
Source
|
| Record name | 3-[(1,3-Thiazol-2-yl)oxy]piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20671635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185315-02-9 |
Source
|
| Record name | 3-[(1,3-Thiazol-2-yl)oxy]piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20671635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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